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Compound of Interest

Compound Name: 5-Bromo-2-mercaptobenzoic acid

Cat. No.: B1280026 Get Quote

Technical Guide: 5-Bromo-2-mercaptobenzoic
Acid
For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Bromo-2-mercaptobenzoic acid is a substituted aromatic compound containing a

carboxylic acid, a thiol group, and a bromine atom. Its unique trifunctional nature makes it a

valuable building block in organic synthesis, particularly in the development of novel

pharmaceutical agents. The presence of the thiol group suggests potential activity towards

thiol-dependent enzymes, a class of proteins implicated in a wide range of diseases. This guide

provides a comprehensive overview of the known properties, potential applications, and

relevant experimental considerations for 5-Bromo-2-mercaptobenzoic acid.

Core Properties
The fundamental physicochemical properties of 5-Bromo-2-mercaptobenzoic acid are

summarized below.
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Property Value

CAS Number 61954-80-1

Molecular Formula C₇H₅BrO₂S

Molecular Weight 233.08 g/mol

Appearance Pale Brown Solid

Purity >98% (typical)

SMILES Code O=C(O)C1=CC(Br)=CC=C1S

Synthesis and Reactivity
While specific, detailed protocols for the synthesis of 5-Bromo-2-mercaptobenzoic acid are

not extensively published, a plausible synthetic route can be inferred from standard organic

chemistry principles and published methods for analogous compounds. A potential approach

involves the diazotization of an amino-substituted precursor followed by introduction of the thiol

group.

Potential Synthetic Workflow
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5-Bromo-2-aminobenzoic acid

Diazotization
(NaNO₂, HCl, 0-5 °C)

Diazonium Salt Intermediate

Thiolation
(e.g., NaSH or K-ethyl xanthate followed by hydrolysis)

5-Bromo-2-mercaptobenzoic acid

Click to download full resolution via product page

Caption: A potential synthetic workflow for 5-Bromo-2-mercaptobenzoic acid.

The reactivity of this molecule is characterized by the individual functional groups. The

carboxylic acid can undergo esterification and amidation. The thiol group is nucleophilic and

susceptible to oxidation, and it can be a key pharmacophore for interaction with biological

targets. The aromatic bromine can participate in cross-coupling reactions, allowing for further

molecular elaboration.

Potential Applications in Drug Discovery
The thiol group in 5-Bromo-2-mercaptobenzoic acid makes it an interesting candidate for the

design of inhibitors targeting thiol-dependent enzymes. These enzymes, which include cysteine

proteases, are involved in a multitude of pathological conditions.

Inhibition of Thiol-Dependent Enzymes
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Thiol-dependent enzymes utilize a cysteine residue in their active site for catalysis. The thiol

group of an inhibitor can form a covalent or non-covalent interaction with this active site

cysteine, leading to inhibition of the enzyme's activity. This mechanism is a key strategy in the

development of drugs for various diseases.[1][2][3][4]
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Caption: General mechanism of thiol-dependent enzyme inhibition.

Experimental Protocols
Due to the limited publicly available data for this specific compound, the following is a

generalized experimental workflow for assessing the inhibitory potential of 5-Bromo-2-
mercaptobenzoic acid against a generic thiol-dependent enzyme.

Enzyme Inhibition Assay Workflow
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Caption: A typical workflow for an enzyme inhibition assay.

Safety and Handling
Based on available safety data sheets, 5-Bromo-2-mercaptobenzoic acid should be handled

with care in a laboratory setting.
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Hazard Statement Description

Acute Toxicity, Oral Harmful if swallowed.

Skin Corrosion/Irritation Causes skin irritation.

Eye Damage/Irritation Causes serious eye irritation.

STOT - Single Exposure May cause respiratory irritation.

Standard personal protective equipment, including gloves, safety glasses, and a lab coat,

should be worn when handling this compound. Work should be conducted in a well-ventilated

area or a fume hood.

Conclusion
5-Bromo-2-mercaptobenzoic acid is a chemical intermediate with significant potential in

medicinal chemistry and drug discovery. Its structural features, particularly the thiol group,

suggest that it could serve as a scaffold for the development of inhibitors for thiol-dependent

enzymes. Further research into its synthesis, reactivity, and biological activity is warranted to

fully explore its therapeutic potential. Researchers are encouraged to use the information and

workflows presented in this guide as a starting point for their investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.researchgate.net/publication/11402383_Thiol-Dependent_Enzymes_and_Their_Inhibitors_A_Review
https://www.benchchem.com/product/b1280026#5-bromo-2-mercaptobenzoic-acid-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1280026#5-bromo-2-mercaptobenzoic-acid-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1280026#5-bromo-2-mercaptobenzoic-acid-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1280026#5-bromo-2-mercaptobenzoic-acid-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1280026?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280026?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

